Cas no 2001898-58-2 (2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid)

• Product Name: 2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid
• CAS No: 2001898-58-2
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 5254344
• Update Time: 2025-05-23

2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid
• 2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid

• Inchi： 1S/C8H12F2O3/c9-8(10)3-1-7(13,2-4-8)5-6(11)12/h13H,1-5H2,(H,11,12)
• InChI Key： LSIMKXOYXLDODP-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(=O)O)(CC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5

Additional information on 2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid

2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic Acid: A Comprehensive Overview

2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid is a compound with the CAS number 2001898-58-2, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its difluorocyclohexyl group attached to an acetic acid moiety, making it a derivative of cyclohexanol with fluorine substitutions. The presence of fluorine atoms introduces distinct electronic and steric effects, which influence its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The difluorocyclohexyl group in this compound is particularly interesting due to its ability to modulate the physical and chemical properties of the molecule. For instance, fluorine substitution can enhance the lipophilicity of the compound, which is a critical factor in drug design for improving bioavailability. Moreover, the hydroxyl group in the cyclohexane ring introduces hydrogen bonding capabilities, further enhancing the compound's versatility in chemical reactions.

The synthesis of 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. The introduction of fluorine atoms at specific positions on the cyclohexane ring requires precise control over reaction conditions to ensure regioselectivity. Advanced techniques such as electrophilic fluorination or nucleophilic substitution are often employed for this purpose. Once the difluorocyclohexanol intermediate is obtained, it undergoes further transformations to introduce the acetic acid group, resulting in the final product.

From a structural standpoint, 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid exhibits a unique balance between rigidity and flexibility. The cyclohexane ring provides a rigid framework, while the acetic acid group introduces flexibility through its carboxylic acid functionality. This combination makes the compound suitable for various applications, including as a building block in organic synthesis and as a potential lead compound in medicinal chemistry.

One of the most promising areas of research involving this compound is its application in drug discovery. The difluorocyclohexyl group has been shown to enhance pharmacokinetic properties such as absorption and distribution, making it an attractive feature for drug candidates. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing researchers to explore diverse chemical modifications that could lead to novel therapeutic agents.

Recent advancements in computational chemistry have also provided valuable insights into the behavior of 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid at molecular level. Molecular modeling studies have revealed that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These findings have opened new avenues for exploring its potential as an inhibitor or modulator of key enzymes or receptors involved in disease pathways.

In terms of physical properties, this compound exhibits a melting point that is consistent with similar organic acids, indicating its stability under moderate thermal conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to standard synthetic procedures. Furthermore, spectroscopic techniques such as NMR and IR have been instrumental in confirming its structure and purity.

The environmental impact of 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid is another area that has recently come under scrutiny. Given its fluorinated nature, there is growing interest in understanding its biodegradability and potential accumulation in ecosystems. Preliminary studies suggest that while fluorinated compounds can persist in certain environments due to their stability, proper waste management practices can mitigate their environmental footprint.

In conclusion, 2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique combination of fluorinated and hydroxyl functionalities positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.